Methyl 2-(4-bromothiophen-2-yl)acetate

• Molecular Formula: C7H7BrO2S
• Molecular Weight: 235.10 g/mol
• IUPAC Name: methyl 2-(4-bromothiophen-2-yl)acetate
• InChI: InChI=1S/C7H7BrO2S/c1-10-7(9)3-6-2-5(8)4-11-6/h2,4H,3H2,1H3
• InChI Key: DADHKWSUZCRADL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC(=CS1)Br

Description

Methyl 2-(4-bromothiophen-2-yl)acetate is a useful research compound. Its molecular formula is C7H7BrO2S and its molecular weight is 235.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-(thiophen-2-yl)acetate (5 g, 32 m mol) and anhydrous AlCl3 (10.7 g, 80 mmol) in CHCl3 (50 ml) was added dropwise bromine (1.8 ml, 34 mmol) at 0-5° C. over 30 min. When the addition was complete, the mixture was allowed to warm to room temperature overnight. Then it was poured into icy water (50 ml), extracted with EtOAc (30 ml×3). The combined organic phase was dried over Na2SO4, filtered and concentrated. Purification by column chromatography (PE/EtOAc=10/1) gave the product (3.1 g, 41%) as light yellow oil.